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Introduction

AZD5718 is an orally active, potent, and selective inhibitor of the 5-lipoxygenase-activating
protein (FLAP).[1][2] This novel therapeutic agent is under investigation for its potential to treat
chronic inflammatory diseases, particularly coronary artery disease, by attenuating the
production of pro-inflammatory leukotrienes.[1][3] This technical guide provides a
comprehensive overview of the chemical structure, physicochemical and pharmacological
properties, and the mechanism of action of AZD5718. Detailed experimental protocols for key
in vitro assays are also presented to facilitate further research and development.

Chemical Structure and Properties

AZD5718, also known as atuliflapon, is a complex heterocyclic molecule. Its chemical and
physical properties are summarized in the tables below.

Table 1: Chemical Identity of AZD5718
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Identifier Value

(1R,2R)-2-{4-[3-Methyl-1-(tetrahydro-2H-pyran-
2-yl)-1H-pyrazol-5-yllbenzoyl}-N-(4-ox0-4,5,6,7-

IUPAC Name )
tetrahydropyrazolo[1,5-a]pyrazin-3-
yl)cyclohexanecarboxamide[4]

Chemical Formula C29H34N604[5]

Molecular Weight 530.63 g/mol [5]

CAS Number 2041076-43-9[5]

ble 2: Physicochemical ies of :

Property Value Reference

Low aqueous solubility.

Solubility Soluble in DMSO (89 mg/mL). MedChemExpress
[6]

logD (pH 7.4) 29 [5]

Permeability (Caco-2) High, Papp of 24 x 10-° cm/s [5]

Pharmacological Properties

AZD5718 is a reversible and highly potent inhibitor of FLAP, a key protein in the biosynthesis of
leukotrienes. Its pharmacological profile is detailed in the tables below.

Table 3: In Vitro Pharmacology of AZD5718
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Parameter Value Assay Reference
FLAP ICso 2.0nM FLAP binding assay [2]

) Human whole blood
LTBa4 Production ICso 39 nM [2]

assay

Equilibrium
Dissociation Constant ~ 0.0044 pumol/L FLAP binding assay [4]
(Kd)
Binding Off-Rate (koff)  1.27 min—! FLAP binding assay [4]

Table 4: Pharmacokinetic Properties of AZD5718 in

Humans
Parameter Value Study Population Reference
Absorption Rapidly absorbed Healthy Volunteers [5]
Time to Maximum
) 1-2hours Healthy Volunteers [7]
Concentration (Tmax)
Terminal Half-life (t¥2) 10 - 12 hours Healthy Volunteers [5]

Mechanism of Action: Inhibition of the Leukotriene
Biosynthesis Pathway

AZD5718 exerts its anti-inflammatory effects by inhibiting the 5-lipoxygenase (5-LO) pathway
at its initial step. This pathway is responsible for the production of leukotrienes, which are
potent lipid mediators of inflammation.

In response to inflammatory stimuli, cytosolic phospholipase Az (cPLAz) releases arachidonic
acid (AA) from the cell membrane. For leukotriene synthesis to proceed, AA must be
transferred to the enzyme 5-lipoxygenase (5-LO). This transfer is facilitated by the 5-
lipoxygenase-activating protein (FLAP), an integral membrane protein. AZD5718 binds to
FLAP, preventing the association of 5-LO with the nuclear membrane and the subsequent
transfer of AA. This action effectively blocks the conversion of AA into leukotriene As (LTA4), the
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precursor to all other leukotrienes, including the potent chemoattractant LTB4 and the cysteinyl-
leukotrienes (LTCa4, LTDa4, and LTE4) which are involved in bronchoconstriction and vascular

permeability.
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Figure 1. Mechanism of action of AZD5718 in the leukotriene biosynthesis pathway.

Experimental Protocols

The following are detailed methodologies for key in vitro experiments relevant to the
characterization of AZD5718.

FLAP Binding Assay

This assay is designed to determine the binding affinity of a test compound to the FLAP

protein.
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Figure 2. Workflow for the FLAP binding assay.

Methodology:
 Membrane Preparation:
o Culture human neutrophils or a cell line overexpressing human FLAP.

o Harvest cells and resuspend in a hypotonic lysis buffer.
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[e]

Homogenize the cells and centrifuge to pellet the nuclei and unbroken cells.

(¢]

Centrifuge the supernatant at high speed to pellet the membranes.

[¢]

Wash the membrane pellet and resuspend in an appropriate assay buffer.

[¢]

Determine the protein concentration of the membrane preparation.

e Binding Assay:

[¢]

In a 96-well plate, add the membrane preparation, a radiolabeled FLAP inhibitor (e.g.,
[BH]MK-886), and varying concentrations of AZD5718.

o Incubate the plate at room temperature for a specified time to allow binding to reach
equilibrium.

o Terminate the binding reaction by rapid filtration through a glass fiber filter plate to
separate bound from free radioligand.

o Wash the filters with ice-cold wash buffer.
o Allow the filters to dry, and add scintillation cocktail to each well.
o Quantify the radioactivity using a scintillation counter.
o Data Analysis:
o Plot the percentage of specific binding against the logarithm of the inhibitor concentration.

o Determine the ICso value by fitting the data to a sigmoidal dose-response curve.

Human Whole Blood Assay for LTB4 Production

This ex vivo assay measures the potency of a FLAP inhibitor in a more physiologically relevant
matrix.

Methodology:

e Blood Collection and Preparation:
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o Collect fresh human blood from healthy donors into heparinized tubes.

o Aliquot the whole blood into tubes for each experimental condition.

e Compound Incubation:
o Add varying concentrations of AZD5718 or vehicle control to the blood aliquots.
o Pre-incubate the samples at 37°C for a specified time.

 Stimulation of LTB4 Production:
o Stimulate leukotriene synthesis by adding a calcium ionophore (e.g., A23187).
o Incubate the samples at 37°C for a defined period.

o Sample Processing and Analysis:

o Stop the reaction by adding a quenching solution (e.g., methanol) and placing the samples
on ice.

o Centrifuge the samples to pellet the cells and proteins.

o Collect the supernatant and analyze the concentration of LTBa4 using a validated method
such as ELISA or LC-MS/MS.

o Data Analysis:

o Calculate the percentage of LTBa inhibition for each concentration of AZD5718 relative to
the vehicle control.

o Determine the ICso value by plotting the percentage of inhibition against the logarithm of
the inhibitor concentration and fitting to a dose-response curve.

Caco-2 Permeability Assay

This in vitro assay is used to predict the intestinal permeability of a compound.

Methodology:
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e Cell Culture:

o Culture Caco-2 cells on permeable filter supports in a transwell plate for approximately 21
days to allow for differentiation and formation of a confluent monolayer.

o Monitor the integrity of the cell monolayer by measuring the transepithelial electrical
resistance (TEER).

e Permeability Assay:

[¢]

Wash the Caco-2 monolayers with a pre-warmed transport buffer.

[¢]

Add the transport buffer containing AZD5718 to the apical (A) or basolateral (B) side of the
monolayer.

[¢]

At specified time points, collect samples from the receiver compartment (B for A-to-B
transport, A for B-to-A transport).

[¢]

Replace the collected volume with fresh transport buffer.
e Sample Analysis:

o Analyze the concentration of AZD5718 in the collected samples using LC-MS/MS.
o Data Analysis:

o Calculate the apparent permeability coefficient (Papp) using the following equation: Papp
= (dQ/dt) / (A * Co) where dQ/dt is the rate of permeation, A is the surface area of the filter,
and Co is the initial concentration in the donor compartment.

o Calculate the efflux ratio (Papp(B-A) / Papp(A-B)) to assess the potential for active efflux.

Hepatocyte Metabolic Stability Assay

This assay assesses the metabolic stability of a compound in the presence of liver cells.
Methodology:

e Hepatocyte Preparation:
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o Thaw cryopreserved human hepatocytes and resuspend them in incubation medium.

o Determine the cell viability and concentration.

¢ Incubation:

o Incubate the hepatocyte suspension with AZD5718 at a final concentration in a 96-well
plate at 37°C with shaking.

o At various time points (e.g., 0, 15, 30, 60, 120 minutes), take aliquots of the incubation
mixture.

e Reaction Termination and Sample Processing:

o Stop the metabolic reaction by adding a quenching solution (e.g., acetonitrile) to the
aliquots.

o Centrifuge the samples to pellet the precipitated proteins.
o Transfer the supernatant to a new plate for analysis.
e Sample Analysis:

o Analyze the concentration of the remaining parent compound (AZD5718) in the
supernatant using LC-MS/MS.

e Data Analysis:

o Plot the natural logarithm of the percentage of the remaining parent compound against
time.

o Determine the in vitro half-life (t%2) from the slope of the linear regression.

o Calculate the in vitro intrinsic clearance (CLint).

Conclusion

AZD5718 is a promising FLAP inhibitor with a well-characterized chemical structure and
pharmacological profile. Its potent inhibition of the leukotriene biosynthesis pathway provides a
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strong rationale for its development in the treatment of inflammatory diseases. The
experimental protocols provided in this guide offer a framework for the continued investigation
and characterization of AZD5718 and other novel FLAP inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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